![molecular formula C17H17N3O2 B2584975 4-Imino-3-[2-(4-methoxyphenyl)ethyl]-1,2,3,4-tetrahydroquinazolin-2-one CAS No. 2097935-87-8](/img/structure/B2584975.png)
4-Imino-3-[2-(4-methoxyphenyl)ethyl]-1,2,3,4-tetrahydroquinazolin-2-one
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Description
4-Imino-3-[2-(4-methoxyphenyl)ethyl]-1,2,3,4-tetrahydroquinazolin-2-one, also known as PQT, is a chemical compound that has attracted the attention of researchers due to its potential applications in the field of medicine.
Scientific Research Applications
Molecular Synthesis and Structural Analysis
The compound is involved in complex molecular syntheses and structural analysis. For instance, it has been synthesized through cationic imino Diels–Alder reactions and characterized using various spectroscopic methods. The X-ray powder diffraction data for related compounds have been analyzed, revealing crystallization in specific systems with refined unit-cell parameters, highlighting its structural uniqueness (Pinilla et al., 2012).
Antimicrobial Activity
Derivatives of this compound have been synthesized and evaluated for their antimicrobial activity. Several studies report the synthesis of related compounds and their testing against various bacterial and fungal species. The results from these studies often show moderate to significant activity against the tested microorganisms, indicating the compound's potential as a basis for developing new antimicrobial agents (Fandaklı et al., 2012); (Vinusha et al., 2015); (Osarumwense, 2022).
Potential in Cancer Research
Some derivatives of the compound have shown potential in cancer research. Synthesized molecules have been tested in vitro for antitumor and cytotoxic activities. There's a notable relationship between the cytotoxic activity on specific cell lines and the substitutions present in the aryl ring of the synthesized derivatives. This indicates the compound's potential relevance in the development of novel cancer therapies (Kouznetsov et al., 2016).
properties
IUPAC Name |
4-amino-3-[2-(4-methoxyphenyl)ethyl]quinazolin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17N3O2/c1-22-13-8-6-12(7-9-13)10-11-20-16(18)14-4-2-3-5-15(14)19-17(20)21/h2-9H,10-11,18H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSXSLLFMKHKNNB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCN2C(=C3C=CC=CC3=NC2=O)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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